
A Technical Guide to 2-Bromopyridine-¹⁵N: Cost,
Synthesis, and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromopyridine-15N

Cat. No.: B028378 Get Quote

For researchers, scientists, and drug development professionals, the incorporation of stable

isotopes is a critical tool for elucidating reaction mechanisms, tracing metabolic pathways, and

serving as internal standards in quantitative mass spectrometry. 2-Bromopyridine-¹⁵N, a pyridyl

building block containing the heavy isotope of nitrogen, is a valuable reagent in the synthesis of

labeled bioactive molecules. This guide provides an in-depth overview of its procurement,

technical specifications, and a representative synthetic protocol.

Cost and Procurement
The procurement of highly specialized isotopic compounds such as 2-Bromopyridine-¹⁵N

typically involves direct inquiry with specialized chemical suppliers. Unlike common reagents,

the price is not always publicly listed and is subject to factors including the quantity required,

desired isotopic purity, and current stock levels. Researchers are advised to request quotes

from reputable suppliers for the most accurate and up-to-date pricing.

Table 1: Supplier and Cost Information for 2-Bromopyridine-¹⁵N

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b028378?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier CAS Number Typical Availability Price

Santa Cruz

Biotechnology
54267-53-7 Inquire Price on Request[1]

Cambridge Isotope

Laboratories, Inc.
54267-53-7 Inquire Price on Request

BLD Pharm 54267-53-7 Inquire Price on Request

MedChemExpress 54267-53-7 Inquire Price on Request

Technical Data
The essential technical specifications for 2-Bromopyridine-¹⁵N are summarized below. The

isotopic enrichment is a critical parameter, and researchers should verify the value on the

certificate of analysis provided by the supplier for their specific lot.

Table 2: Technical Specifications of 2-Bromopyridine-¹⁵N

Property Value Reference

CAS Number 54267-53-7 [1]

Molecular Formula C₅H₄Br¹⁵N [1]

Molecular Weight 158.99 g/mol [1]

Typical Chemical Purity ≥98%

Typical Isotopic Purity >95% to >99% [2]

Appearance Colorless to pale yellow liquid

Experimental Protocol: Synthesis of ¹⁵N-Labeled
Bromopyridines
The following is a representative experimental protocol for the synthesis of ¹⁵N-labeled

bromopyridines, adapted from methodologies for similar compounds. This method involves a
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ring-opening and ring-closing sequence to incorporate the ¹⁵N isotope from a labeled source,

such as ¹⁵NH₄Cl.[2]

Materials:

2-Bromopyridine

Trifluoromethanesulfonic anhydride (Tf₂O)

Dibenzylamine

Collidine

¹⁵N-Ammonium chloride (¹⁵NH₄Cl)

Sodium acetate (NaOAc)

Solvents (e.g., Dichloromethane, Ethanol)

Aqueous copper sulfate (CuSO₄) solution

Hexanes

Procedure:

Activation and Ring Opening:

Dissolve 2-bromopyridine in a suitable anhydrous solvent like dichloromethane under an

inert atmosphere (e.g., argon or nitrogen) and cool to a low temperature (e.g., -78 °C).

Add trifluoromethanesulfonic anhydride, dibenzylamine, and collidine to the solution. This

reaction forms an NTf-activated pyridine intermediate which then undergoes ring-opening

with dibenzylamine to form a Zincke imine.

After the reaction is complete, wash the mixture with an aqueous solution of CuSO₄ to

remove excess dibenzylamine.
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The Zincke imine intermediate can often be precipitated by adding the organic extract to

hexanes, allowing for its isolation and purification.

Ring Closing with ¹⁵N Incorporation:

Dissolve the isolated Zincke imine intermediate in a solvent such as ethanol.

Add ¹⁵N-ammonium chloride (¹⁵NH₄Cl) and sodium acetate (NaOAc) to the solution. The

¹⁵NH₄Cl serves as the source of the heavy nitrogen isotope.

Heat the reaction mixture (e.g., to 60 °C) to facilitate the ring-closing reaction, which

incorporates the ¹⁵N atom into the pyridine ring, yielding 2-Bromopyridine-¹⁵N.[2]

The final product can be purified using standard techniques such as column

chromatography or distillation.

Isotopic Incorporation:

This method has been reported to achieve high levels of ¹⁵N-incorporation, often greater

than 95%.[2] The precise isotopic purity should be confirmed by mass spectrometry.

Visualized Workflows
To aid in the conceptualization of the processes involved in utilizing 2-Bromopyridine-¹⁵N, the

following diagrams illustrate the procurement and a generalized experimental workflow.
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Procurement Workflow
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Click to download full resolution via product page

Caption: A typical workflow for the procurement of 2-Bromopyridine-¹⁵N.
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Generalized Experimental Workflow

Start with
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Caption: A generalized workflow for the use of 2-Bromopyridine-¹⁵N in a synthetic reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b028378?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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